(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)(benzo[b]thiophen-2-yl)methanone

• IUPAC Name: 1-benzothiophen-2-yl-[3-(triazol-1-yl)azetidin-1-yl]methanone
• InChI: InChI=1S/C14H12N4OS/c19-14(13-7-10-3-1-2-4-12(10)20-13)17-8-11(9-17)18-6-5-15-16-18/h1-7,11H,8-9H2
• InChI Key: UXQHXSNBUTUCRV-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC3=CC=CC=C3S2)N4C=CN=N4
• Molecular Formula: C14H12N4OS
• Molecular Weight: 284.34 g/mol

Description

(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)(benzo[b]thiophen-2-yl)methanone is a chemical compound that has gained significant attention in the field of scientific research. This compound is synthesized using a specific method that involves the use of various reagents and conditions. The compound has demonstrated potential in various scientific research applications, including its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Scientific Research Applications

Catalytic Applications

A study by Ozcubukcu et al. (2009) introduced a highly active catalyst for Huisgen 1,3-dipolar cycloadditions based on the tris(triazolyl)methanol-Cu(I) structure. This catalyst facilitates the cycloaddition in water or neat conditions, with low catalyst loadings and short reaction times, demonstrating the potential utility of triazole-containing compounds in catalytic processes Ozcubukcu et al., 2009.

Antibacterial and Antifungal Applications

Rajasekaran et al. (2006) synthesized novel 1-[2-(1H-tetrazol-5-yl)ethyl]-1H-benzo[d][1,2,3]triazoles with evaluated antibacterial and antifungal activities. These compounds exhibited moderate antibacterial activity against Bacillus subtilis and antifungal activity against Candida albicans, highlighting the potential of triazole derivatives in developing new antimicrobial agents Rajasekaran et al., 2006.

Synthesis of Heterocyclic Compounds

Abosadiya et al. (2018) reported on the synthesis, characterization, and crystal structures of new 1,2,4-triazole and triazolidin derivatives. Their work demonstrates the versatility of triazole-containing compounds in synthesizing structurally diverse heterocyclic compounds with potential applications in various fields Abosadiya et al., 2018.

Anti-stress Oxidative Properties

Largeron and Fleury (1998) developed a novel electrochemical synthesis method for 8-amino-1,4-benzoxazine derivatives starting from (3,4-dihydroxy-2-methoxyphenyl)(phenyl)methanone, showcasing the potential of triazole derivatives in synthesizing compounds with anti-stress oxidative properties Largeron & Fleury, 1998.

Mechanism of Action

Target of Action

Compounds containing the 1,2,3-triazole ring, a structural fragment present in this compound, are known to be attractive for screening for biological activity . They can form hydrogen bonds, which is important for binding with biological targets .

Mode of Action

The 1,2,3-triazole ring is an isostere of the amide bond and is resistant to metabolic degradation . This suggests that the compound could interact with its targets in a stable and persistent manner.

Biochemical Pathways

1,2,3-triazole derivatives have been used in the synthesis of compounds that exhibited various biological activities, suggesting that they may affect a wide range of biochemical pathways .

Pharmacokinetics

The 1,2,3-triazole ring is known to be resistant to metabolic degradation , which could potentially impact the compound’s bioavailability.

Result of Action

Compounds containing the 1,2,3-triazole ring have been associated with a wide range of biological activities , suggesting that this compound could have diverse effects at the molecular and cellular levels.

Action Environment

The stability of the 1,2,3-triazole ring suggests that the compound could be relatively stable under various environmental conditions .